Cas no 68239-08-7 (5,6-dinitrospiro[1,3-benzodioxole-2,1'-cyclohexane])

• Product Name: 5,6-dinitrospiro[1,3-benzodioxole-2,1'-cyclohexane]
• CAS No: 68239-08-7
• MF: C₁₂H₁₂N₂O₆
• MW: 280.233483314514
• CID: 969702
• PubChem ID: 109879
• Update Time: 2025-04-19

5,6-dinitrospiro[1,3-benzodioxole-2,1'-cyclohexane] Chemical and Physical Properties

Names and Identifiers

• 5,6-dinitrospiro[1,3-benzodioxole-2,1'-cyclohexane]
• Spiro(1,3-benzodioxole-2,1'-cyclohexane), 5,6-dinitro-
• DTXSID7071311
• Spiro[1,3-benzodioxole-2,1'-cyclohexane], 5,6-dinitro-
• NS00036504
• EINECS 269-421-7
• 68239-08-7
• 5,6-Dinitrospiro(1,3-benzodioxole-2,1'-cyclohexane)
• FTOUDLLHVRZGEH-UHFFFAOYSA-N

• Inchi： 1S/C12H12N2O6/c15-13(16)8-6-10-11(7-9(8)14(17)18)20-12(19-10)4-2-1-3-5-12/h6-7H,1-5H2
• InChI Key： FTOUDLLHVRZGEH-UHFFFAOYSA-N
• SMILES： O1C2C=C(C(=CC=2OC21CCCCC2)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 280.07
• Monoisotopic Mass: 280.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 110Ų

Experimental Properties

• Density: 1.5
• Boiling Point: 454°C at 760 mmHg
• Flash Point: 211.9°C
• Refractive Index: 1.624